Cas no 168828-89-5 (Deacetamide Linezolid Phthalimide)

• Product Name: Deacetamide Linezolid Phthalimide
• CAS No: 168828-89-5
• MF: C₂₂H₂₀FN₃O₅
• MW: 425.409708976746
• MDL: MFCD18382488
• CID: 836587
• PubChem ID: 12973056
• Update Time: 2025-07-09

Deacetamide Linezolid Phthalimide Chemical and Physical Properties

Names and Identifiers

• (S)-2-((3-(3-Fluoro-4-morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)isoindoline-1,3-dione
• (S)-N-[[3-[3-Fluoro-4-[4-morpholinyl]phenyl]-2-oxo-5- oxazolidinyl]methyl]phthalimide
• 2-[[(5S)-3-(3-Fluoro-4-morpholino-phenyl)-2-oxo-oxazolidin-5-yl]methyl]isoindoline-1,3-dione
• Deacetamide Linezolid Phthalimide
• (S)-2-((3-(3-Fluoro-4-morpholinophenyl)-2-oxooxazol-idin-5-yl)methyl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione,2-[[(5S)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]...
• DEACETAMIDE LINEZOLID PHTHALIMIDE,OFF-WHITE CRYSTALS
• 2-[[(5S)-3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]isoindole-1,3-dione
• Linezolid DesacetaMide PhthaliMide
• (S)-N-[[3-[3-Fluoro-4-[4-morpholinyl]phenyl]-2-oxo-5-oxazolidinyl]methyl]pthalamide
• (R)-N-[[3-[3-Fluoro-4-[4-Morpholinyl]phenyl]-2-oxo-5-oxazolidinyl]Methyl]phthaliMide
• (S)-N-[[3-[3-Fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]phthalimide
• (S)-2-((3-fluoro-4-Morpholiophenyl)-2-oxooxazolidin-5-yl)Methyl)isoindoline-1,3-dione
• (S)-2-[[3-[3-Fluoro-4-(4-Morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]Methyl]-1H-isoindole-1,3(2H)-dione
• N-[[3-[3-Fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]phthalimide, (S)-
• (S)-N-[[3-[3-Fluoro-4-[4-morpholinyl]phenyl]-2-oxo-5-oxazolidinyl]methyl]phthalimide
• 1H-Isoindole-1,3(2H)-dione, 2-[[3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-, (S)-
• J-502507
• UNII-BW94IJR3DS
• 1H-Isoindole-1,3(2H)-dione, 2-(((5S)-3-(3-fluoro-4-(4-morpholinyl)phenyl)-2-oxo-5-oxazolidinyl)methyl)-
• DTXSID20514250
• ((S )-N-((3-(3-Fluoro-4-( 4-morpholinyl)phenyl)-2-oxo-5-xazolidinyl)methyl)phthalimide)
• 2-[[(5S)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-1H-Isoindole-1,3(2H)-dione
• 2-({(5S)-3-[3-Fluoro-4-(morpholin-4-yl)phenyl]-2-oxo-1,3-oxazolidin-5-yl}methyl)-1H-isoindole-1,3(2H)-dione
• FKZUTWSVQLXKQE-OAHLLOKOSA-N
• BW94IJR3DS
• AKOS015901855
• 168828-89-5
• SCHEMBL3295262
• 2-[[(5S)-3-[3-fluoro-4-(4-Morphol

• MDL： MFCD18382488
• Inchi： 1S/C22H20FN3O5/c23-18-11-14(5-6-19(18)24-7-9-30-10-8-24)25-12-15(31-22(25)29)13-26-20(27)16-3-1-2-4-17(16)21(26)28/h1-6,11,15H,7-10,12-13H2/t15-/m1/s1
• InChI Key： FKZUTWSVQLXKQE-OAHLLOKOSA-N
• SMILES： FC1C=C(C=CC=1N1CCOCC1)N1C(=O)O[C@@H](CN2C(C3C=CC=CC=3C2=O)=O)C1

Computed Properties

• Exact Mass: 425.13900
• Monoisotopic Mass: 425.13869891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.44
• Melting Point: 197-198oC
• Boiling Point: 619.1±55.0 °C at 760 mmHg
• Flash Point: 328.2±31.5 °C
• PSA: 79.39000
• LogP: 2.35160
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Deacetamide Linezolid Phthalimide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Deacetamide Linezolid Phthalimide

Recent Advances in the Study of Deacetamide Linezolid Phthalimide (CAS: 168828-89-5)

Deacetamide Linezolid Phthalimide (CAS: 168828-89-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This derivative of linezolid, a well-known oxazolidinone antibiotic, has shown promising potential in addressing antibiotic resistance and enhancing therapeutic efficacy. The compound's unique structural modifications, particularly the phthalimide moiety, have been the focus of recent studies aimed at improving its pharmacokinetic and pharmacodynamic properties.

Recent research has highlighted the synthesis and characterization of Deacetamide Linezolid Phthalimide, with a particular emphasis on its mechanism of action. Studies indicate that the compound retains the ribosomal binding affinity characteristic of linezolid while exhibiting enhanced stability and reduced susceptibility to resistance mechanisms. This makes it a viable candidate for further development as a next-generation antibacterial agent, especially against Gram-positive pathogens such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE).

In vitro and in vivo studies have demonstrated the compound's improved bioavailability and reduced toxicity compared to its parent molecule, linezolid. These findings are supported by advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which confirm the compound's purity and structural integrity. Furthermore, molecular docking studies have provided insights into the interactions between Deacetamide Linezolid Phthalimide and bacterial ribosomal subunits, elucidating its enhanced binding affinity and inhibitory effects.

One of the most notable advancements in this area is the exploration of Deacetamide Linezolid Phthalimide's potential in combination therapies. Recent reports suggest synergistic effects when the compound is co-administered with other antibiotics, such as beta-lactams or fluoroquinolones, offering a multi-pronged approach to combating resistant bacterial strains. This strategy could significantly extend the clinical utility of existing antibiotics and delay the emergence of resistance.

Despite these promising developments, challenges remain in the optimization of Deacetamide Linezolid Phthalimide for clinical use. Issues such as scalable synthesis, formulation stability, and long-term safety profiles are currently under investigation. Ongoing preclinical trials aim to address these hurdles, with preliminary data indicating favorable outcomes. The compound's progress through the drug development pipeline will be closely monitored by the scientific community, as it represents a potential breakthrough in the fight against antibiotic-resistant infections.

In conclusion, Deacetamide Linezolid Phthalimide (CAS: 168828-89-5) stands at the forefront of innovative antibacterial research. Its unique properties and demonstrated efficacy position it as a compelling candidate for further development. As research continues to unfold, this compound may pave the way for new therapeutic strategies in the management of resistant bacterial infections, addressing a critical unmet need in global healthcare.